Cas no 16168-91-5 (4-acetyl-1H-Pyrrole-2-carbonitrile)

4-acetyl-1H-Pyrrole-2-carbonitrile structure
16168-91-5 structure
Product Name:4-acetyl-1H-Pyrrole-2-carbonitrile
CAS No:16168-91-5
MF:C7H6N2O
MW:134.13534116745
CID:121462
PubChem ID:12415109
Update Time:2025-04-18

4-acetyl-1H-Pyrrole-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-acetyl-1H-Pyrrole-2-carbonitrile
    • 1H-Pyrrole-2-carbonitrile,4-acetyl-
    • Pyrrole-2-carbonitrile, 4-acetyl- (8CI)
    • 1H-Pyrrole-2-carbonitrile, 4-acetyl-
    • SCHEMBL1075072
    • AKOS006353407
    • DTXSID10497205
    • A1-01577
    • 16168-91-5
    • Inchi: 1S/C7H6N2O/c1-5(10)6-2-7(3-8)9-4-6/h2,4,9H,1H3
    • InChI Key: HLFBERXRQZCZBY-UHFFFAOYSA-N
    • SMILES: O=C(C)C1=CNC(C#N)=C1

Computed Properties

  • Exact Mass: 133.04025
  • Monoisotopic Mass: 134.048012819g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 56.6Ų

Experimental Properties

  • PSA: 53.75
Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.